4-{2-[(2-pyridinylmethyl)amino]ethyl}benzenesulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives, including those related to "4-{2-[(2-pyridinylmethyl)amino]ethyl}benzenesulfonamide hydrochloride," involves condensation reactions between different sulfonamides and aromatic aldehydes or halides. For example, novel sulfonamide compounds have been synthesized through reactions involving benzene sulfonyl chloride and various amines in the presence of aqueous Na2CO3 and HCl, achieving high yields (Zhang De-jun, 2006).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives showcases diverse conformations and hydrogen bonding patterns. Studies demonstrate the significance of torsion angles and N-H...N hydrogen bonds in determining the supramolecular assembly of these compounds. For instance, different N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide exhibit unique structural features, including hydrogen-bonded dimers, layers, and chains, influenced by the sulfonamide substituent and intermolecular π-π stacking (Danielle L Jacobs et al., 2013).
Chemical Reactions and Properties
Sulfonamide compounds participate in various chemical reactions, including condensation, which leads to the formation of structurally diverse and biologically active molecules. For instance, the condensation of pyridine-4-carboxaldehyde and sulfadiazine produces novel benzenesulfonamide derivatives with potential antimicrobial activity (N. Elangovan et al., 2021).
Scientific Research Applications
Endothelin Antagonism and Vascular Research
Research has highlighted the synthesis of biphenylsulfonamides as novel series of endothelin-A (ETA) selective antagonists. These compounds, including variations of benzenesulfonamide derivatives, have been explored for their role in improving endothelin antagonist activities, demonstrating significant potential in cardiovascular research. The study by Murugesan et al. (1998) details the structure-activity relationships leading to the identification and pharmacological profiling of these antagonists, showcasing their effectiveness in inhibiting pressor effects caused by endothelin-1 (ET-1) in animal models (Murugesan et al., 1998).
Anticancer Activity
The exploration of novel indenopyridine derivatives, including those related to benzenesulfonamide structures, has shown promising anticancer activities. Ghorab and Al-Said (2012) synthesized a series of benzenesulfonamide derivatives that exhibited in vitro anticancer activity against breast cancer cell lines, with certain compounds displaying potency comparable to or exceeding that of known chemotherapy drugs. This research underscores the potential of benzenesulfonamide derivatives in developing new anticancer therapies (Ghorab & Al-Said, 2012).
Antimicrobial Activity
The antimicrobial properties of N-pyridin-3-yl-benzenesulfonamide have been investigated, revealing its significant activity against both Gram-positive and Gram-negative bacteria. Ijuomah et al. (2022) synthesized and characterized this compound, demonstrating its potential as a powerful antimicrobial agent. Such studies contribute to the ongoing search for new antimicrobial substances in the fight against resistant bacterial strains (Ijuomah, Ike, & Obi, 2022).
Photophysicochemical Studies
Benzenesulfonamide derivatives have also been studied for their photophysicochemical properties. Öncül, Öztürk, and Pişkin (2021) synthesized zinc(II) phthalocyanine compounds with benzenesulfonamide derivative substituents, exploring their suitability for photocatalytic applications. These compounds exhibit favorable properties for such applications, highlighting the versatility of benzenesulfonamide derivatives in materials science (Öncül, Öztürk, & Pişkin, 2021).
Molecular Structure and Interaction Studies
The structural characterization of benzenesulfonamide compounds, including their crystalline forms and tautomeric equilibriums, provides insight into their chemical properties and interactions. Kovalchukova et al. (2013) conducted a quantum-chemical study on 3-amino-4-hydroxy benzenesulfonamide and its hydrochloride, revealing the equilibrium between neutral tautomeric forms and providing valuable data for further chemical and pharmacological research (Kovalchukova et al., 2013).
properties
IUPAC Name |
4-[2-(pyridin-2-ylmethylamino)ethyl]benzenesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S.ClH/c15-20(18,19)14-6-4-12(5-7-14)8-10-16-11-13-3-1-2-9-17-13;/h1-7,9,16H,8,10-11H2,(H2,15,18,19);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJNWAAAPTVWSBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(Pyridin-2-ylmethylamino)ethyl]benzenesulfonamide;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.